Cas no 21998-09-4 (Cyclohexanol,1-ethynyl-, 1-(N-methylcarbamate))

• Product name: Cyclohexanol,1-ethynyl-, 1-(N-methylcarbamate)
• CAS No: 21998-09-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 250377

Cyclohexanol,1-ethynyl-, 1-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-ethynyl-, 1-(N-methylcarbamate)
• Carbamicacid, methyl-, 1-ethynylcyclohexyl ester (6CI,8CI)
• Carbamic acid, methyl-, 1-ethynylcyclohexyl ester (6CI,8CI)

• Inchi： 1S/C10H15NO2/c1-3-10(13-9(12)11-2)7-5-4-6-8-10/h1H,4-8H2,2H3,(H,11,12)
• InChI Key： UCNKPLQONVMUAP-UHFFFAOYSA-N
• SMILES： C(OC1(C#C)CCCCC1)(=O)NC

Computed Properties

• Exact Mass: 181.11
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0